Nonyl hydroxycarbamate

• CAS No.: 64420-90-2
• Molecular Formula: C10H21NO3
• Molecular Weight: 203.28 g/mol
• IUPAC Name: nonyl N-hydroxycarbamate
• InChI: InChI=1S/C10H21NO3/c1-2-3-4-5-6-7-8-9-14-10(12)11-13/h13H,2-9H2,1H3,(H,11,12)
• InChI Key: OPDIPZZQEMENJC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCOC(=O)NO

Description

Nonyl hydroxycarbamate is a useful research compound. Its molecular formula is C10H21NO3 and its molecular weight is 203.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 112 parts of potassium hydroxide in 1000 parts of water and 206.5 parts of nonyl chloroformate were added at equivalent rates over 2 hours to a stirred suspension of 69.5 parts of ground hydroxyl ammonium chloride in 1000 parts of ether at 0° C. to 5° C. The reaction mixture was stirred for a further 3 hours at 0°-5° C. followed by 18 hours at 25° C. and was then filtered to remove potassium chloride. The ether layer was separated, washed with water, dried, filtered and evaporated to constant weight at 40° C. under reduced pressure to give 190 parts of nonyl-N-hydroxycarbamate as a colourless oil.